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Compound of Interest

Compound Name: 2,5-Diethylpiperazine

CAS No.: 23703-03-9

Cat. No.: B2443570
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Executive Summary
2,5-Diethylpiperazine (C₈H₁₈N₂) is a substituted cyclic diamine serving as a critical scaffold in

the synthesis of peptidomimetics, chiral auxiliaries, and pharmacological agents.[1]

Distinguished by its C2-symmetric core (in the trans-isomer), it offers unique steric bulk and

lipophilicity compared to its widely used analogue, 2,5-dimethylpiperazine. This guide details its

physicochemical profile, stereoselective synthesis, and utility in drug development.

Chemical Identity & Stereochemical Architecture
Core Structure and Isomerism
The 2,5-diethylpiperazine molecule exists as a mixture of stereoisomers due to the two chiral

centers at positions 2 and 5. Understanding the stereochemical relationship is vital for its

application in asymmetric synthesis.

Trans-Isomer (Chiral Pair):
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Configuration: (2R,5R) and (2S,5S).

Symmetry: C2-symmetric.

Conformation: Predominantly adopts a chair conformation where both ethyl groups occupy

the equatorial positions to minimize 1,3-diaxial interactions. This is the thermodynamically

preferred isomer.

Cis-Isomer (Meso Compound):

Configuration: (2R,5S).

Symmetry: Centrosymmetric (achiral).

Conformation: One ethyl group is equatorial, and the other is axial in the chair form,

making it energetically less favorable than the trans-isomer.

Physicochemical Properties
Data extrapolated from validated analogues and specific isomer reports.

Property Value / Description Notes

Molecular Formula C₈H₁₈N₂

Molecular Weight 142.24 g/mol

CAS Number 1240590-22-0 (2S,5S)
Generic CAS varies by isomer

mix.

Boiling Point ~175–185 °C (Predicted)
Higher than 2,5-dimethyl

(~162°C) due to mass.

Basicity (pKa) ~9.7 (N1), ~5.4 (N4)
Estimated based on

dimethylpiperazine.

LogP ~1.2
Enhanced lipophilicity vs.

dimethyl analogue.

Appearance
Colorless oil or low-melting

solid
Hygroscopic amine.
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Synthetic Pathways and Protocols
The most robust synthetic route involves the cyclodimerization of α-aminobutyric acid (2-

aminobutyric acid) followed by reduction. This pathway allows for stereochemical control based

on the starting amino acid chirality.

Reaction Scheme Visualization
The following diagram illustrates the conversion of 2-aminobutyric acid to the diketopiperazine

intermediate, followed by reduction to the final diamine.

2-Aminobutyric Acid
(Starting Material)

3,6-Diethyl-2,5-diketopiperazine
(Cyclic Intermediate)

1. Condensation
(Ethylene Glycol, 170°C)

- 2 H₂O 2,5-Diethylpiperazine
(Target Product)

2. Reduction
(LiAlH₄, THF/Reflux)

Click to download full resolution via product page

Caption: Two-step synthesis of 2,5-diethylpiperazine via diketopiperazine reduction.

Detailed Experimental Protocol
Step 1: Formation of 3,6-Diethyl-2,5-diketopiperazine

Principle: Thermal condensation of amino acids drives the formation of the stable six-

membered amide ring.

Reagents: DL-2-Aminobutyric acid, Ethylene glycol (solvent).

Procedure:

Suspend 2-aminobutyric acid in ethylene glycol (1:5 w/v).

Heat the mixture to 170–180°C under an inert nitrogen atmosphere.

Maintain reflux for 4–6 hours. The water generated is distilled off to drive equilibrium.

Cool to room temperature. The diketopiperazine (DKP) often precipitates.
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Filter and wash with cold ethanol to remove residual solvent.

Step 2: Reduction to 2,5-Diethylpiperazine

Principle: Reduction of the cyclic diamide using a strong hydride donor.

Reagents: LiAlH₄ (Lithium Aluminum Hydride), anhydrous THF or Diethyl Ether.

Procedure:

Safety: LiAlH₄ is pyrophoric. Conduct all operations in a dry, nitrogen-flushed fume hood.

Prepare a suspension of LiAlH₄ (2.5 equiv) in anhydrous THF at 0°C.

Slowly add the dried DKP intermediate (solid or dissolved in THF) to the hydride

suspension. Caution: Exothermic gas evolution.

Heat the mixture to reflux for 12–24 hours to ensure complete reduction of both amide

carbonyls.

Quenching (Fieser Method): Cool to 0°C. Carefully add water (1 mL per g LiAlH₄), then

15% NaOH (1 mL per g), then water (3 mL per g).

Filter the granular aluminum salts.

Concentrate the filtrate under reduced pressure.

Purification: Distill under vacuum or convert to the hydrochloride salt (using HCl/dioxane)

for recrystallization.

Applications in Drug Discovery[2]
Peptidomimetics and Conformational Restriction
2,5-Diethylpiperazine serves as a rigid scaffold to mimic the turn structures of proteins. By

replacing a dipeptide segment with this ring system, researchers can lock the conformation of a

bioactive molecule, potentially increasing potency and metabolic stability.
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Mechanism: The fixed geometry of the ethyl groups restricts the rotation of N-substituents,

reducing the entropic penalty of binding to a target receptor.

Chiral Auxiliaries
The enantiopure (2S,5S) or (2R,5R) isomers are valuable as chiral auxiliaries in asymmetric

alkylation reactions.

Usage: The secondary amines can be acylated to form chiral amides. Subsequent reactions

on the attached acyl group often proceed with high diastereoselectivity due to the steric

shielding provided by the equatorial ethyl groups.

Linker Chemistry (PROTACs)
In the development of Proteolysis Targeting Chimeras (PROTACs), the physicochemical

properties of the linker are crucial.

Advantage: 2,5-Diethylpiperazine offers higher lipophilicity (LogP ~1.2) compared to

standard piperazine. This modulation can improve cell permeability of the final PROTAC

molecule without significantly altering the linker length.

Safety and Handling
Corrosivity: Like most low-molecular-weight amines, 2,5-diethylpiperazine is corrosive to

skin and eyes. It can cause severe burns.

Storage: The free base is hygroscopic and absorbs CO₂ from the air (forming carbamates).

Store under nitrogen or argon in a tightly sealed container.

Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless

intended for reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

3. Piperazine, 2,5-dimethyl- [webbook.nist.gov]

To cite this document: BenchChem. [2,5-Diethylpiperazine: Structural Analysis, Synthesis,
and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2443570/docs#2-5-diethylpiperazine-structural-
analysis-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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